Cas no 1806541-34-3 (1-(3-Bromo-2-methylphenyl)-3-chloropropan-2-one)

• Product Name: 1-(3-Bromo-2-methylphenyl)-3-chloropropan-2-one
• CAS No: 1806541-34-3
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 4972766
• Update Time: 2025-05-18

1-(3-Bromo-2-methylphenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-Bromo-2-methylphenyl)-3-chloropropan-2-one

• Inchi： 1S/C10H10BrClO/c1-7-8(5-9(13)6-12)3-2-4-10(7)11/h2-4H,5-6H2,1H3
• InChI Key： GYGWUGUWXDVJHG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-Bromo-2-methylphenyl)-3-chloropropan-2-one

Comprehensive Overview of 1-(3-Bromo-2-methylphenyl)-3-chloropropan-2-one (CAS No. 1806541-34-3)

The compound 1-(3-Bromo-2-methylphenyl)-3-chloropropan-2-one (CAS No. 1806541-34-3) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. With its unique structural features, including a brominated aromatic ring and a chlorinated ketone moiety, this compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and material science.

One of the key reasons for the growing interest in 1-(3-Bromo-2-methylphenyl)-3-chloropropan-2-one is its role as a building block for heterocyclic compounds. Heterocycles are fundamental to many pharmaceuticals, agrochemicals, and functional materials. The presence of both bromo and chloro substituents in this molecule allows for selective functionalization, making it a valuable tool for chemists aiming to develop novel compounds with tailored properties. Recent studies have explored its use in the synthesis of bioactive molecules, highlighting its importance in modern medicinal chemistry.

In addition to its synthetic utility, CAS No. 1806541-34-3 has been the subject of investigations into its physicochemical properties. The compound's molecular weight, solubility, and stability under various conditions are critical parameters for researchers. Understanding these properties is essential for optimizing reaction conditions and ensuring reproducibility in laboratory settings. For instance, the electron-withdrawing effects of the bromo and chloro groups influence the compound's reactivity, enabling precise control over chemical transformations.

The demand for 1-(3-Bromo-2-methylphenyl)-3-chloropropan-2-one has also been driven by advancements in green chemistry and sustainable synthesis. As the scientific community seeks to minimize environmental impact, there is a growing emphasis on developing efficient and eco-friendly methods for producing such intermediates. Recent publications have highlighted innovative catalytic approaches and solvent-free reactions that reduce waste and energy consumption while maintaining high yields of CAS No. 1806541-34-3.

Another area of interest is the compound's potential role in the development of functional materials. Its unique structure allows for incorporation into polymers and coatings, where the aromatic bromine and chloroketone functionalities can impart desirable properties such as enhanced durability or specific interactions with other materials. This has led to exploratory research in fields like electronics, where tailored organic molecules are crucial for advancing technology.

From a commercial perspective, 1-(3-Bromo-2-methylphenyl)-3-chloropropan-2-one is available through specialized chemical suppliers, often with high purity grades to meet the stringent requirements of research and industrial applications. Quality control measures, including HPLC and NMR analysis, ensure that the compound meets the necessary standards for use in sensitive experiments. Researchers frequently search for reliable sources of CAS No. 1806541-34-3, emphasizing the need for transparency and consistency in supply chains.

Looking ahead, the compound's versatility and adaptability position it as a valuable asset in ongoing scientific endeavors. Whether in the context of drug discovery, material science, or sustainable chemistry, 1-(3-Bromo-2-methylphenyl)-3-chloropropan-2-one continues to inspire innovation. Its study not only advances our understanding of chemical reactivity but also contributes to the development of solutions for some of today's most pressing challenges in science and technology.